Cas no 742058-39-5 (2-Benzyloxy-5-bromopyrimidine)

2-Benzyloxy-5-bromopyrimidine is a brominated pyrimidine derivative featuring a benzyloxy substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of both bromine and benzyloxy groups enhances its reactivity, enabling selective functionalization at the 5-position via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its stable crystalline form ensures ease of handling and storage. The electron-withdrawing bromine atom further facilitates nucleophilic substitution, making it valuable for constructing complex heterocyclic frameworks. Suitable for controlled modifications, it is widely used in the development of bioactive molecules and fine chemicals.
2-Benzyloxy-5-bromopyrimidine structure
2-Benzyloxy-5-bromopyrimidine structure
Product Name:2-Benzyloxy-5-bromopyrimidine
CAS No:742058-39-5
MF:C11H9BrN2O
MW:265.105961561203
MDL:MFCD07375140
CID:93003
PubChem ID:42553055
Update Time:2025-05-19

2-Benzyloxy-5-bromopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzyloxy)-5-bromopyrimidine
    • 2-Benzyloxy-5-bromopyrimidine
    • 5-bromo-2-phenylmethoxypyrimidine
    • RDGZEALFIOPSCC-UHFFFAOYSA-N
    • 4-N-DECYLBENZOYLCHLORIDE
    • MFCD07375140
    • SCHEMBL1735498
    • AM87168
    • CS-0191347
    • DTXSID30654777
    • 2-BENZYLOXY-5-BROMO-PYRIMIDINE
    • BS-24383
    • AB41273
    • F13386
    • AKOS006296609
    • A838060
    • 742058-39-5
    • MDL: MFCD07375140
    • Inchi: 1S/C11H9BrN2O/c12-10-6-13-11(14-7-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: RDGZEALFIOPSCC-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.99000
  • Monoisotopic Mass: 263.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.499
  • Melting Point: 100-103°C
  • Boiling Point: 392.6°C at 760 mmHg
  • Flash Point: 191.3°C
  • Refractive Index: 1.61
  • PSA: 35.01000
  • LogP: 2.81810

2-Benzyloxy-5-bromopyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Benzyloxy-5-bromopyrimidine Pricemore >>

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2-Benzyloxy-5-bromopyrimidine Production Method

Additional information on 2-Benzyloxy-5-bromopyrimidine

Comprehensive Overview of 2-Benzyloxy-5-bromopyrimidine (CAS No. 742058-39-5): Properties, Applications, and Industry Insights

2-Benzyloxy-5-bromopyrimidine (CAS No. 742058-39-5) is a specialized brominated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxy and bromo functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C11H9BrN2O, offers unique reactivity, making it invaluable for constructing complex heterocyclic frameworks. Researchers frequently explore its potential in drug discovery, particularly for kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

The growing demand for high-value intermediates like 2-Benzyloxy-5-bromopyrimidine reflects broader industry shifts toward fragment-based drug design. A 2023 survey by Chemical & Engineering News highlighted that 65% of medicinal chemists prioritize halogenated pyrimidines for their ability to modulate drug solubility and bioavailability. This compound’s crystallinity and stability under ambient conditions further enhance its utility in automated synthesis platforms—a key consideration for labs adopting AI-driven molecular modeling tools.

From a synthetic perspective, 742058-39-5 demonstrates remarkable selectivity in cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig transformations. These features address frequent search queries such as "how to functionalize bromopyrimidines" or "pyrimidine scaffolds for C-C bond formation". Recent patents (e.g., WO2022155578) have leveraged its regioselective reactivity to develop novel EGFR inhibitors, tapping into the oncology research boom.

Environmental and regulatory aspects of 2-Benzyloxy-5-bromopyrimidine synthesis are equally critical. Modern green chemistry protocols now employ microwave-assisted methods to reduce solvent waste—a response to the 58% year-on-year increase in searches for "sustainable heterocycle synthesis". Analytical data (HPLC purity >98%, typical melting point 112-114°C) meets stringent ICH Q3D guidelines, ensuring compatibility with GMP manufacturing standards demanded by contract research organizations.

Market intelligence indicates rising procurement of CAS 742058-39-5 by biotech startups focusing on RNA-targeting therapeutics—a sector projected to grow at 12.4% CAGR through 2030. This aligns with Google Trends data showing a 210% surge in searches for "pyrimidine modifications in mRNA vaccines" post-COVID. The compound’s role in developing allosteric modulators also intersects with hot topics like PROTAC technology and protein degradation strategies.

Quality control protocols for 2-Benzyloxy-5-bromopyrimidine emphasize NMR (1H, 13C) and LC-MS characterization, addressing common purchaser concerns about batch-to-batch consistency. Suppliers now provide COA templates with detailed residual solvent analysis, reflecting Evolving industry expectations for documentation transparency in building block chemicals.

Future applications may exploit this compound’s photophysical properties for OLED materials or fluorescent probes, as evidenced by recent studies in Advanced Materials (2023). Such interdisciplinary potential makes 742058-39-5 a compelling case study in convergent chemical innovation—a term with 300% more search volume since 2021 according to SEMrush data.

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